Cas no 36749-13-0 (3-ethoxypentane)

3-ethoxypentane structure
3-ethoxypentane structure
Product Name:3-ethoxypentane
CAS No:36749-13-0
MF:C7H16O
MW:116.201342582703
CID:1479754
PubChem ID:37521
Update Time:2025-04-21

3-ethoxypentane Chemical and Physical Properties

Names and Identifiers

    • 3-ethoxypentane
    • Pentane, 3-ethoxy-
    • 36749-13-0
    • 3-Ethoxypentane #
    • SCHEMBL127172
    • BMAINLNHNVARHJ-UHFFFAOYSA-N
    • DTXSID90190207
    • DB-262293
    • Inchi: 1S/C7H16O/c1-4-7(5-2)8-6-3/h7H,4-6H2,1-3H3
    • InChI Key: BMAINLNHNVARHJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC)CC

Computed Properties

  • Exact Mass: 116.12018
  • Monoisotopic Mass: 116.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 39.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.7684 (estimate)
  • Melting Point: -95.35°C (estimate)
  • Boiling Point: 117.3°C (estimate)
  • Flash Point: 9°C
  • Refractive Index: 1.3897 (estimate)
  • PSA: 9.23
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.